Cas no 89326-73-8 (Pentanoic acid, 5-(4-methylphenoxy)-)
89326-73-8 structure
Product Name:Pentanoic acid, 5-(4-methylphenoxy)-
CAS No:89326-73-8
MF:C12H16O3
MW:208.253643989563
CID:604151
PubChem ID:28971790
Update Time:2025-04-19
Pentanoic acid, 5-(4-methylphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 5-(4-methylphenoxy)-
- 5-(4-methylphenoxy)pentanoic acid
- SCHEMBL4257143
- 89326-73-8
- AKOS009259933
- MFCD11192987
- DTXSID50651869
- 5-(p-Tolyloxy)pentanoic acid
-
- Inchi: 1S/C12H16O3/c1-10-5-7-11(8-6-10)15-9-3-2-4-12(13)14/h5-8H,2-4,9H2,1H3,(H,13,14)
- InChI Key: YCINAIJDMXOQFL-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C)=CC=1)CCCCC(=O)O
Computed Properties
- Exact Mass: 208.109944368g/mol
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5Ų
Pentanoic acid, 5-(4-methylphenoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650012-1g |
5-(P-tolyloxy)pentanoic acid |
89326-73-8 | 98% | 1g |
¥7183.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650012-5g |
5-(P-tolyloxy)pentanoic acid |
89326-73-8 | 98% | 5g |
¥20506.00 | 2024-04-26 |
Pentanoic acid, 5-(4-methylphenoxy)- Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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